Cas no 25503-90-6 (1-Acetylpiperidine-4-carboxylic acid)

1-Acetylpiperidine-4-carboxylic acid structure
25503-90-6 structure
Product Name:1-Acetylpiperidine-4-carboxylic acid
CAS No:25503-90-6
MF:C8H13NO3
MW:171.193722486496
MDL:MFCD00023706
CID:52742
PubChem ID:117255
Update Time:2025-09-27

1-Acetylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Acetylpiperidine-4-carboxylic acid
    • N-Acetylisonipecotic acid~Ac-DL-Inp-OH
    • 1-Acetyl-4-piperidinecarboxylic Acid
    • 1-Acetylisonipecotic Acid
    • Acetylisonipecotic acid
    • acetylpiperidine-4-carboxylic acid
    • l-acetyl-piperidine-4-carboxylic acid
    • N-acetyl-4-piperidine carboxylic acid
    • 1-acetyl-4-piperidine carboxylic acid
    • N-Acetylisonipecotic acid
    • 4-Piperidinecarboxylic acid, 1-acetyl-
    • WFCLWJHOKCQYOQ-UHFFFAOYSA-N
    • n-acetyl-4-piperidinecarboxylic acid
    • 1-acetyl-piperidine-4-carboxylic acid
    • Maybridge1_003128
    • 1-Acetylpiperidine-4-carboxylic acid,
    • N-acetyl isonipecotic acid
    • 4-carboxypiperidineacetam
    • 1-Acetylpiperidine-4-carboxylic acid, 97%
    • 1_acetylpiperidine_4_carboxylic_acid
    • AQ-358/42531503
    • SCHEMBL191353
    • AMY32509
    • UNII-G4N4ECA9RB
    • 1-Acetylpiperidine-4-carboxylicacid
    • 4-acetylpiperidine-1-carboxylic acid
    • SB17852
    • Q-103010
    • N-acetylpiperidine-4-carboxylic acid
    • 25503-90-6
    • DTXSID80180192
    • FT-0607294
    • NS00027904
    • CS-0011192
    • SY007534
    • MFCD00023706
    • AC-15315
    • 5P-083
    • G4N4ECA9RB
    • EINECS 247-049-6
    • CCG-48266
    • SR-01000637821-1
    • EN300-18557
    • 1-acetylpiperidin-4-carboxylic acid
    • Z85885967
    • AKOS000264472
    • BP-10288
    • HMS550G04
    • n-acetylisonipecotinic acid
    • F2190-0008
    • BBL022569
    • DB-013081
    • STL170033
    • MDL： MFCD00023706
    • Inchi： 1S/C8H13NO3/c1-6(10)9-4-2-7(3-5-9)8(11)12/h7H,2-5H2,1H3,(H,11,12)
    • InChI Key： WFCLWJHOKCQYOQ-UHFFFAOYSA-N
    • SMILES： OC(C1CCN(C(C)=O)CC1)=O
    • BRN： 389577

Computed Properties

  • Exact Mass: 171.09000
  • Monoisotopic Mass: 171.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.3
  • Topological Polar Surface Area: 57.6

Experimental Properties

  • Color/Form: Powder
  • Density: 1.1998 (rough estimate)
  • Melting Point: 182.0 to 186.0 deg-C
  • Boiling Point: 301.17°C (rough estimate)
  • Flash Point: 180ºC
  • Refractive Index: 1.4750 (estimate)
  • Water Partition Coefficient: 50 g/L (20 ºC)
  • PSA: 57.61000
  • LogP: 0.26740
  • Solubility: Not determined

1-Acetylpiperidine-4-carboxylic acid Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H302,H315,H317,H319,H335
  • Warning Statement： P261,P280,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：2
  • Hazard Category Code： 22-36/37/38-43
  • Safety Instruction： S26-S36-S37/39
  • Hazardous Material Identification： Xn
  • HazardClass：IRRITANT
  • Storage Condition：Store at room temperature
  • Safety Term：S26;S37/39
  • Risk Phrases：R36/37/38

1-Acetylpiperidine-4-carboxylic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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1-Acetylpiperidine-4-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:25503-90-6)1-Acetylpiperidine-4-carboxylic acid
Order Number:A817883
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:07
Price ($):193.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:25503-90-6)1-乙酰基-4-哌啶甲酸
Order Number:LE2466866
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:38
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:25503-90-6)1-Acetylpiperidine-4-carboxylic acid
A817883
Purity:99%
Quantity:500g
Price ($):193.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:25503-90-6)1-乙酰基-4-哌啶甲酸
LE2466866
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email